4-[(4-Methylbenzyl)(methylsulfonyl)amino]benzoic acid
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Overview
Description
This compound belongs to the class of organic compounds known as sulfanilides . These are organic aromatic compounds containing a sulfanilide moiety, with the general structure RS(=O)(=O)NC1=CC=CC=C1 .
Molecular Structure Analysis
The molecular formula of this compound is C16H17NO4S . It has a molecular weight of 319.375 Da .Physical and Chemical Properties Analysis
The compound is a solid with a molecular weight of 200.21 . It has a pKa value of 3.48 and 8.36 in water and methanol at 25°C .Scientific Research Applications
Effect on Plant Metabolism
A study by Nagutb (1964) investigated the effects of amino derivatives of benzoic acid, closely related to 4-[(4-Methylbenzyl)(methylsulfonyl)amino]benzoic acid, on the respiration of etiolated barley leaves. This research highlighted the complex interactions between these compounds and plant metabolism, indicating their potential significance in agricultural sciences (Nagutb, 1964).
Degradation of Acetaminophen by Advanced Oxidation Process
Qutob et al. (2022) reviewed the degradation of acetaminophen, a compound structurally similar to this compound, using advanced oxidation processes (AOPs). This comprehensive study outlined the kinetics, mechanisms, and by-products of acetaminophen degradation, contributing to the understanding of the environmental impact and treatment of compounds related to this compound (Qutob et al., 2022).
Analytical Methods for Methyl Paraben Identification
Mallika J.B.N et al. (2014) reviewed various analytical methods used to determine the presence and concentration of methyl paraben, a compound related to benzoic acid derivatives. The study emphasized the importance of accurate detection methods, such as HPLC and spectrofluorimetric techniques, in assessing the presence of these compounds in cosmetics, providing a basis for understanding the analytical techniques applicable to compounds like this compound (Mallika J.B.N et al., 2014).
Role of Benzoic Acid in Gut Functions
Mao et al. (2019) explored the role of benzoic acid, a core component of this compound, in regulating gut functions. The study highlighted the antibacterial and antifungal properties of benzoic acid and its impact on digestion, absorption, and the microbial balance in the gut, indicating the potential implications of related compounds in health and nutrition (Mao et al., 2019).
Safety and Hazards
Properties
IUPAC Name |
4-[(4-methylphenyl)methyl-methylsulfonylamino]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17NO4S/c1-12-3-5-13(6-4-12)11-17(22(2,20)21)15-9-7-14(8-10-15)16(18)19/h3-10H,11H2,1-2H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SDFTZUFSQFSXRN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CN(C2=CC=C(C=C2)C(=O)O)S(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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